N-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C23H30N4O6/c1-25(2)17-7-5-16(6-8-17)20(26-9-11-33-12-10-26)15-24-23(28)18-13-21(31-3)22(32-4)14-19(18)27(29)30/h5-8,13-14,20H,9-12,15H2,1-4H3,(H,24,28)
• InChI Key: IFWIFRYLMOQJIM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)N3CCOCC3
• Molecular Formula: C23H30N4O6
• Molecular Weight: 458.5 g/mol

Description

This compound is an organic molecule with several functional groups, including an amide, nitro group, and ether groups. It contains a morpholino ring, which is a six-membered ring containing one nitrogen and one oxygen atom.

Molecular Structure Analysis

The molecular structure of similar compounds suggests that the molecule might be planar or near-planar in nature. The presence of the nitro group, amide group, and ether groups could result in interesting electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups like the nitro group and amide group could make this compound relatively polar, affecting its solubility in different solvents.

Scientific Research Applications

Nonlinear Optical Materials

• Application : N-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-4,5-dimethoxy-2-nitrobenzamide (let’s call it DSDNS for brevity) has been synthesized and characterized. Its single crystals exhibit positive photoconductivity and promising third-order nonlinear optical (NLO) properties. .

Polymer Catalyst

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Solvent-Dependent Spectral Properties

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Molecular Building Block

• Application : Researchers have explored the utility of N, N-dimethyl enaminones for creating diverse acyclic, carbocyclic, and heterocyclic derivatives. .

White Light Emission

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Thermal Stability and Laser Damage Threshold

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s being studied for potential use as a drug, future research could involve in-depth studies of its biological activity, toxicity, and pharmacokinetics.